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Compound Name: 2-Butylpiperidine, HCl

CAS No.: 72939-23-2

Cat. No.: B1286278

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 2-Butylpiperidine hydrochloride, a

substituted piperidine derivative of interest in medicinal chemistry and synthetic organic

chemistry. This document moves beyond a simple recitation of facts to offer insights into the

causality behind its chemical behavior and the practical application of analytical techniques for

its characterization.

Molecular Structure and Stereochemistry
2-Butylpiperidine, HCl possesses a chiral center at the C2 position of the piperidine ring,

meaning it can exist as a racemic mixture of two enantiomers, (R)-2-butylpiperidine and (S)-2-

butylpiperidine, or as a single enantiomer. The stereochemistry of the molecule is a critical

determinant of its biological activity, as enantiomers often exhibit different pharmacological and

toxicological profiles.
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The piperidine ring typically adopts a chair conformation to minimize steric strain. The butyl

group at the C2 position can exist in either an axial or equatorial position. The equatorial

conformation is generally more stable due to reduced steric hindrance. The hydrochloride salt

form enhances the compound's stability and water solubility by protonating the basic nitrogen

atom of the piperidine ring.

Caption: 2D representation of 2-Butylpiperidine hydrochloride structure.

Physicochemical Properties
The physicochemical properties of 2-Butylpiperidine, HCl are crucial for its handling,

formulation, and biological activity. The following table summarizes key properties, including

both experimentally derived and predicted values.

Property Value Source

Molecular Formula C₉H₁₉N • HCl

Molecular Weight 177.72 g/mol

CAS Number 72939-23-2

Appearance White to off-white solid
Typical for amine

hydrochlorides

Melting Point
Not available (expected to be

>200 °C)

General knowledge of similar

compounds

Boiling Point (free base) 193.3 ± 8.0 °C (Predicted)

Solubility

Soluble in water, methanol,

and ethanol. Sparingly soluble

in polar aprotic solvents like

DMSO.

Inferred from structure and

general solubility principles[1]

pKa (of the conjugate acid) 10.63 ± 0.10 (Predicted)

The hydrochloride salt form significantly influences its solubility, making it amenable to aqueous

formulations. The predicted pKa suggests that at physiological pH (around 7.4), the compound
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will exist predominantly in its protonated, charged form, which can impact its ability to cross

biological membranes.

Synthesis of 2-Butylpiperidine, HCl
A robust and scalable synthesis of 2-Butylpiperidine, HCl is essential for its further

investigation and potential applications. The most common and efficient method is the catalytic

hydrogenation of 2-butylpyridine. This method is favored due to its high yield and the

availability of the starting material.

Experimental Protocol: Catalytic Hydrogenation of 2-
Butylpyridine
This protocol describes a self-validating system for the synthesis of 2-Butylpiperidine, HCl.
The causality behind each step is explained to ensure reproducibility and understanding.

Materials:

2-Butylpyridine

Platinum(IV) oxide (PtO₂, Adams' catalyst)

Glacial acetic acid

Hydrogen gas (high purity)

Diethyl ether

Hydrochloric acid (concentrated)

Sodium bicarbonate (saturated solution)

Anhydrous magnesium sulfate

High-pressure hydrogenation apparatus

Workflow Diagram:
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Start: 2-Butylpyridine

Dissolve in Glacial Acetic Acid

Add PtO₂ Catalyst

Hydrogenate at 50 psi H₂

Monitor reaction by TLC/GC-MS

Filter to remove catalyst

Reaction complete

Neutralize with NaHCO₃

Extract with Diethyl Ether

Dry organic layer (MgSO₄)

Evaporate solvent

Form HCl salt

Isolate 2-Butylpiperidine HCl

End: Purified Product

Click to download full resolution via product page

Caption: Synthetic workflow for 2-Butylpiperidine, HCl.
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Step-by-Step Methodology:

Catalyst Pre-activation (Causality: To form the active platinum black catalyst): In a high-

pressure reaction vessel, suspend platinum(IV) oxide (PtO₂, 0.05 mol eq.) in glacial acetic

acid. The acetic acid serves as a solvent and also aids in the reduction of the pyridine ring by

protonating the nitrogen.

Reaction Setup: To the catalyst suspension, add 2-butylpyridine (1.0 eq.).

Hydrogenation (Causality: Reduction of the aromatic pyridine ring): Seal the reaction vessel

and purge with hydrogen gas. Pressurize the vessel to 50 psi with hydrogen and stir the

mixture vigorously at room temperature. The progress of the reaction should be monitored by

thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until

the starting material is consumed.

Work-up (Causality: Isolation of the free base): Once the reaction is complete, carefully vent

the hydrogen gas and purge the vessel with an inert gas like nitrogen. Filter the reaction

mixture through a pad of Celite to remove the platinum catalyst. The filtrate is then carefully

neutralized with a saturated solution of sodium bicarbonate until the effervescence ceases.

The aqueous layer is extracted with diethyl ether. The combined organic layers are washed

with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under

reduced pressure to yield the crude 2-butylpiperidine free base.

Salt Formation (Causality: To obtain the stable, water-soluble hydrochloride salt): Dissolve

the crude free base in a minimal amount of diethyl ether and cool the solution in an ice bath.

Add a stoichiometric amount of concentrated hydrochloric acid dropwise with stirring. The 2-

Butylpiperidine hydrochloride will precipitate as a white solid.

Purification: The precipitated solid is collected by vacuum filtration, washed with cold diethyl

ether, and dried under vacuum to afford the pure 2-Butylpiperidine, HCl.

Spectroscopic and Analytical Characterization
Thorough characterization is imperative to confirm the structure and purity of the synthesized 2-
Butylpiperidine, HCl. A combination of spectroscopic techniques provides a complete picture

of the molecule.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the structure of organic molecules.

¹H NMR (400 MHz, D₂O) - Predicted Chemical Shifts and Interpretation:

Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~3.4 m 1H H-2

Proton adjacent

to the nitrogen

and the butyl

group,

deshielded.

~3.1 dt 1H H-6 (eq)

Equatorial proton

on C6,

deshielded by

the adjacent

nitrogen.

~2.8 t 1H H-6 (ax)
Axial proton on

C6.

~1.9 - 1.5 m 6H H-3, H-4, H-5
Protons on the

piperidine ring.

~1.4 - 1.2 m 4H
-CH₂-CH₂-

(butyl)

Methylene

protons of the

butyl chain.

~0.9 t 3H -CH₃ (butyl)

Terminal methyl

group of the butyl

chain.

¹³C NMR (100 MHz, D₂O) - Predicted Chemical Shifts and Interpretation:
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Chemical Shift (δ, ppm) Assignment Rationale

~55 C-2
Carbon adjacent to nitrogen

and the butyl group.

~45 C-6 Carbon adjacent to nitrogen.

~35 C-α (butyl) First carbon of the butyl chain.

~29 C-4 Carbon in the piperidine ring.

~28 C-β (butyl)
Second carbon of the butyl

chain.

~22 C-3, C-5 Carbons in the piperidine ring.

~22 C-γ (butyl) Third carbon of the butyl chain.

~13 C-δ (butyl)
Terminal methyl carbon of the

butyl chain.

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in the molecule.

Predicted IR Absorptions (KBr Pellet):

Wavenumber (cm⁻¹) Intensity Assignment

2950-2850 Strong C-H stretching (aliphatic)

2700-2400 Broad, Strong
N-H stretching (ammonium

salt)

1600-1580 Medium N-H bending (ammonium salt)

1470-1450 Medium C-H bending (CH₂)

1380-1370 Medium C-H bending (CH₃)

The broad absorption in the 2700-2400 cm⁻¹ region is characteristic of the N-H stretch in an

ammonium hydrochloride salt and is a key indicator of successful salt formation.
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Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule.

Expected Fragmentation Pattern (Electron Ionization - EI):

For the free base, 2-butylpiperidine, the molecular ion peak (M⁺) would be observed at m/z

141. The fragmentation pattern would likely be dominated by alpha-cleavage, leading to the

loss of a propyl radical to form a stable iminium ion at m/z 98.

[M]⁺˙
m/z 141

[M-C₃H₇]⁺
m/z 98

- •C₃H₇

Click to download full resolution via product page

Caption: Major fragmentation pathway of 2-butylpiperidine.

Pharmacological Potential and Applications
While specific pharmacological data for 2-Butylpiperidine, HCl is not extensively published,

the 2-substituted piperidine scaffold is a well-established pharmacophore in medicinal

chemistry.[2][3] Derivatives of 2-substituted piperidines are known to exhibit a wide range of

biological activities, including but not limited to:

Central Nervous System (CNS) Activity: Many 2-substituted piperidines act as stimulants,

local anesthetics, and have been investigated for their potential in treating

neurodegenerative diseases.[2]

Antimicrobial and Antiviral Activity: The piperidine nucleus is a common feature in various

antimicrobial and antiviral agents.
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Enzyme Inhibition: The conformational rigidity of the piperidine ring makes it an attractive

scaffold for designing enzyme inhibitors.

The butyl substituent at the C2 position will influence the lipophilicity and steric profile of the

molecule, which in turn will affect its binding affinity to biological targets and its pharmacokinetic

properties. Further research is warranted to fully elucidate the pharmacological profile of 2-
Butylpiperidine, HCl.

Safety and Handling
As with any chemical compound, proper safety precautions must be observed when handling

2-Butylpiperidine, HCl. It is expected to be an irritant to the skin, eyes, and respiratory tract.

Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should

be worn at all times. The compound should be handled in a well-ventilated fume hood. For

detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
2-Butylpiperidine, HCl is a chiral, substituted piperidine derivative with potential for

applications in drug discovery and development. Its synthesis via the catalytic hydrogenation of

2-butylpyridine is a well-established and efficient method. A thorough analytical characterization

using NMR, IR, and MS is crucial to confirm its identity and purity. While its specific

pharmacological profile requires further investigation, the prevalence of the 2-substituted

piperidine scaffold in bioactive molecules suggests that 2-Butylpiperidine, HCl is a valuable

compound for further research. This guide provides the foundational knowledge and practical

protocols necessary for scientists to confidently work with and explore the potential of this

molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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